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Compound of Interest

Compound Name: cis-Ned19

Cat. No.: B12368896 Get Quote

cis-Ned19 Technical Support Center
Welcome to the technical support center for cis-Ned19. This resource is designed to provide

researchers, scientists, and drug development professionals with comprehensive information

on the stability, storage, and effective use of cis-Ned19 in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for cis-Ned19 solid compound and

dissolved solutions?

A1: Proper storage of cis-Ned19 is crucial for maintaining its stability and efficacy. For the solid

compound, storage at -20°C is recommended.[1] For stock solutions, optimal storage

conditions depend on the duration:

Storage Temperature Duration Recommendations

-80°C Up to 6 months
Recommended for long-term

storage of stock solutions.[2]

-20°C Up to 1 month
Suitable for short-term storage

of stock solutions.[2]
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To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

the stock solution into single-use volumes.[2]

Q2: What is the shelf life of cis-Ned19?

A2: While specific long-term stability data for cis-Ned19 is not extensively published, the

related compound trans-Ned-19 has a reported stability of at least 4 years when stored at

-20°C. This suggests that cis-Ned19 is also a stable molecule under appropriate storage

conditions.

Q3: Is cis-Ned19 sensitive to any particular environmental factors?

A3: Yes, the methyl ester form of cis-Ned19 has been noted to be sensitive to extreme pH

levels. It is advisable to maintain solutions at a physiological pH to ensure stability.

Q4: How does cis-Ned19 function as a biological tool?

A4: cis-Ned19 is an irreversible antagonist of nicotinic acid adenine dinucleotide phosphate

(NAADP). It functions by inhibiting NAADP-mediated Ca2+ release from acidic organelles like

lysosomes, which is mediated by two-pore channels (TPCs). This makes it a valuable tool for

studying Ca2+ signaling pathways involving NAADP and TPCs.

Troubleshooting Guide
Issue 1: I am observing inconsistent or no effect of cis-Ned19 in my cell-based assays.

Possible Cause 1: Improper Storage. Verify that both the solid compound and stock solutions

have been stored according to the recommendations (-20°C for the solid and -20°C or -80°C

for solutions). Avoid repeated freeze-thaw cycles.

Possible Cause 2: Incorrect Concentration. The effective concentration of cis-Ned19 can be

cell-type dependent. It has been shown to inhibit TCR-mediated calcium flux in T cells, but at

certain concentrations, it can also have stimulatory effects. A dose-response experiment is

recommended to determine the optimal concentration for your specific experimental setup.

Possible Cause 3: pH of the medium. Since derivatives of cis-Ned19 are sensitive to

extreme pH, ensure your experimental buffer or medium is within a physiological pH range.
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Issue 2: I am seeing unexpected off-target effects in my experiments.

Possible Cause: High Concentration. While cis-Ned19 is a selective NAADP antagonist,

very high concentrations may lead to off-target effects. It is important to use the lowest

effective concentration determined from a dose-response curve. cis-Ned19 does not affect

IP3-mediated or cyclic ADP-ribose-mediated calcium release, indicating its specificity for the

NAADP pathway.

Experimental Protocols
Protocol 1: Assessment of cis-Ned19 Stock Solution Stability

This protocol provides a general framework for assessing the stability of your cis-Ned19 stock

solution over time.

Preparation of Stock Solution: Prepare a concentrated stock solution of cis-Ned19 in a

suitable solvent (e.g., DMSO).

Aliquoting: Aliquot the stock solution into multiple single-use tubes to avoid repeated freeze-

thaw cycles.

Storage: Store the aliquots at the recommended temperatures (-20°C for short-term and

-80°C for long-term).

Baseline Activity Assay (Time 0): Immediately after preparation, use one aliquot to perform a

functional assay relevant to your research (e.g., inhibition of NAADP-mediated Ca2+

release). This will serve as your baseline activity.

Time-Point Analysis: At regular intervals (e.g., 1, 3, and 6 months), thaw a new aliquot and

repeat the functional assay.

Data Comparison: Compare the activity at each time point to the baseline activity. A

significant decrease in inhibitory activity would indicate degradation of the compound.

Visualizing Pathways and Workflows
Below are diagrams illustrating the signaling pathway of cis-Ned19 and a general experimental

workflow.
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cis-Ned19 inhibits NAADP-mediated Ca2+ release via TPCs.
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General workflow for a cis-Ned19 inhibition experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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